5-chloro-3-(4-fluorobenzyl)-1,3-benzoxazol-2(3H)-one

• Molecular Formula: C14H9ClFNO2
• Molecular Weight: 277.68 g/mol
• IUPAC Name: 5-chloro-3-[(4-fluorophenyl)methyl]-1,3-benzoxazol-2-one
• InChI: InChI=1S/C14H9ClFNO2/c15-10-3-6-13-12(7-10)17(14(18)19-13)8-9-1-4-11(16)5-2-9/h1-7H,8H2
• InChI Key: FPOLDIMUNJGOSO-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1CN2C3=C(C=CC(=C3)Cl)OC2=O)F

Description

5-chloro-3-(4-fluorobenzyl)-1,3-benzoxazol-2(3H)-one, commonly known as CFBO, is a benzoxazolone derivative that has attracted significant attention from the scientific community due to its potential applications in various fields. CFBO has been extensively studied for its biological and pharmacological properties, including its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments.

Mechanism of Action

The exact mechanism of action of CFBO is not fully understood, but it is believed to act on the GABAergic system in the brain. CFBO has been shown to enhance the activity of GABA receptors, which are responsible for inhibiting the activity of neurons in the brain. This results in a decrease in neuronal excitability, leading to the anticonvulsant, anxiolytic, and antidepressant effects observed in animal models.
Biochemical and Physiological Effects:
CFBO has been shown to have a number of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of ion channels, and the inhibition of oxidative stress. CFBO has been shown to increase the release of GABA and decrease the release of glutamate, which are two important neurotransmitters involved in the regulation of neuronal activity. Additionally, CFBO has been shown to regulate the activity of ion channels, including voltage-gated calcium channels and potassium channels. Finally, CFBO has been shown to inhibit oxidative stress, which is a major contributor to the development of various diseases, including neurodegenerative disorders and cancer.

Advantages and Limitations for Lab Experiments

CFBO has a number of advantages for laboratory experiments, including its high potency, selectivity, and low toxicity. Additionally, CFBO is relatively easy to synthesize and can be modified to produce analogs with improved properties. However, there are also some limitations to the use of CFBO in laboratory experiments, including its poor solubility in water and its limited bioavailability.

Future Directions

There are a number of future directions for research on CFBO, including the development of more potent and selective analogs, the investigation of its potential therapeutic applications in various diseases, and the elucidation of its exact mechanism of action. Additionally, further studies are needed to determine the pharmacokinetic and pharmacodynamic properties of CFBO, as well as its potential side effects and toxicity. Finally, the development of novel drug delivery systems for CFBO may also be an area of future research.

Synthesis Methods

CFBO can be synthesized using a variety of methods, including the reaction of 4-fluorobenzylamine with 5-chloro-2-hydroxybenzaldehyde in the presence of acetic acid and sodium acetate. The resulting product is then cyclized using phosphorous oxychloride to form CFBO. Other methods of synthesis have also been reported in the literature, including the reaction of 5-chloro-2-hydroxybenzaldehyde with 4-fluorobenzyl isocyanide in the presence of triethylamine.

Scientific Research Applications

CFBO has been studied extensively for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. CFBO has been shown to exhibit potent anticonvulsant, anxiolytic, and antidepressant activities in animal models. Additionally, CFBO has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases, including neurodegenerative disorders and cancer.